Cas no 832733-67-2 (Acetic acid, [2-nitro-5-(phenylmethoxy)phenoxy]-, ethyl ester)

• Product name: Acetic acid, [2-nitro-5-(phenylmethoxy)phenoxy]-, ethyl ester
• CAS No: 832733-67-2
• MF: C₁₇H₁₇NO₆
• MW: 331.319985151291
• CID: 674019
• PubChem ID: 71415770

Acetic acid, [2-nitro-5-(phenylmethoxy)phenoxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [2-nitro-5-(phenylmethoxy)phenoxy]-, ethyl ester
• ethyl 2-(2-nitro-5-phenylmethoxyphenoxy)acetate
• DTXSID30835180
• Ethyl [5-(benzyloxy)-2-nitrophenoxy]acetate
• 832733-67-2

• Inchi： InChI=1S/C17H17NO6/c1-2-22-17(19)12-24-16-10-14(8-9-15(16)18(20)21)23-11-13-6-4-3-5-7-13/h3-10H,2,11-12H2,1H3
• InChI Key： OXSVUUYMEKJMCS-UHFFFAOYSA-N
• SMILES： CCOC(=O)COC1=C(C=CC(=C1)OCC2=CC=CC=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 331.10558726g/mol
• Monoisotopic Mass: 331.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 90.6Ų